5-amino-3-[1-cyano-2-(3-ethoxy-4-hydroxyphenyl)vinyl]-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-amino-5-[(Z)-1-cyano-2-(3-ethoxy-4-hydroxyphenyl)ethenyl]-1H-pyrazole-4-carbonitrile
• InChI: InChI=1S/C15H13N5O2/c1-2-22-13-6-9(3-4-12(13)21)5-10(7-16)14-11(8-17)15(18)20-19-14/h3-6,21H,2H2,1H3,(H3,18,19,20)/b10-5+
• InChI Key: PCQZHJBMIAHXRZ-BJMVGYQFSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C2=C(C(=NN2)N)C#N)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C2=C(C(=NN2)N)C#N)O
• Molecular Formula: C15H13N5O2
• Molecular Weight: 295.30 g/mol

Description

5-amino-3-[1-cyano-2-(3-ethoxy-4-hydroxyphenyl)vinyl]-1H-pyrazole-4-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicine, agriculture, and materials science. This compound is also known as ACP and has been synthesized and studied extensively in the past few years.

Mechanism of Action

The mechanism of action of ACP involves the inhibition of the enzyme glycogen synthase kinase-3β (GSK-3β), which plays a key role in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. By inhibiting GSK-3β, ACP is able to induce apoptosis in cancer cells and inhibit their growth.
Biochemical and Physiological Effects:
ACP has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit their growth, and reduce the expression of various cancer-related genes. In addition, ACP has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of ACP is its potential as an anti-cancer agent. Its ability to induce apoptosis in cancer cells and inhibit their growth makes it a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of ACP is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of ACP. One area of research is the development of new anti-cancer drugs based on ACP. Another area of research is the study of its potential applications in the treatment of various inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to understand the mechanism of action of ACP and its potential side effects.

Synthesis Methods

The synthesis of ACP involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with malononitrile in the presence of ammonium acetate to form 3-(3-ethoxy-4-hydroxyphenyl)-2-propenoic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form 5-amino-3-(3-ethoxy-4-hydroxyphenyl)-1H-pyrazole-4-carbonitrile, which is further reacted with acetic anhydride and sodium acetate to produce the final product, 5-amino-3-[1-cyano-2-(3-ethoxy-4-hydroxyphenyl)vinyl]-1H-pyrazole-4-carbonitrile.

Scientific Research Applications

ACP has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is its potential as an anti-cancer agent. Studies have shown that ACP has the ability to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new anti-cancer drugs.